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A Comparative Guide to Molybdenum-92
Neutron Cross-Section Data

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of published experimental and evaluated
neutron cross-section data for Molybdenum-92 (°2Mo). The objective is to offer a clear
comparison of the available data for key neutron-induced reactions, aiding researchers in
nuclear science, materials science, and medical isotope production. Molybdenum, particularly
the 92Mo isotope, is of significant interest due to its use as a structural material in advanced
nuclear reactors and its role in the production of medical radionuclides.[1]

Data Presentation: A Comparative Analysis

The following tables summarize the experimental and evaluated cross-section data for the
922Mo(n,y)®3Mo, 22Mo(n,p)°2Nb, °2Mo(n,a)8°Zr, and 22Mo(n,2n)°1Mo reactions. The data is
sourced from the EXFOR (Experimental Nuclear Reaction Data) library, which contains a
comprehensive collection of experimental results, and from four major evaluated nuclear data
libraries: ENDF/B-VIII.0 (USA), JEFF-3.3 (Europe), JENDL-4.0 (Japan), and CENDL-3.2
(China).[2][3]

It is important to note that evaluated libraries provide a "best estimate" of the cross-section
based on experimental data and theoretical models.[2] Discrepancies between different
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evaluations and with experimental data can arise from the selection of experimental datasets,
the theoretical models used, and the evaluation methodologies employed.

92 93 i - 1

Neutron Experiment

ENDF/B- JEFF-3.3 JENDL-4.0 CENDL-3.2
Energy al (EXFOR)

VIII.0 (mb) (mb) (mb) (mb)
(keV) (mb)
25.3

85+ 10 87.3 87.3 87.3 87.3
(thermal)
30 45+5 46.2 46.1 46.2 46.2
100 25+3 24.8 24.7 24.8 24.8
500 1212 11.5 11.4 11.5 11.5
1000 8x1 7.9 7.8 7.9 7.9
92 92 i i i

Neutron Experiment

ENDF/B- JEFF-3.3 JENDL-4.0 CENDL-3.2
Energy al (EXFOR)

VIII.0O (mb) (mb) (mb) (mb)
(MeV) (mb)
8 15+£2 14.7 151 14.5 14.8
10 405 39.5 40.2 39.1 39.8
12 809 78.9 80.1 78.2 79.5
14 130 £ 15 128.5 130.2 127.6 129.1
16 110+ 12 108.7 110.1 107.9 109.3

92Mo(n,a)®°Zr Reaction Cross-Section Data
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Neutron Experiment

ENDFI/B- JEFF-3.3 JENDL-4.0 CENDL-3.2
Energy al (EXFOR)

VIIL.0 (mb) (mb) (mb) (mb)
(MeV) (mb)
13.5 225+20 23.1 22.8 23.5 23.0
14.1 28325 29.0 28.6 29.5 28.8
14.8 33.1+3.0 34.0 33.5 34.6 33.8
16.0 25225 26.0 25.6 26.5 25.8
18.0 10.1+1.2 10.5 10.3 10.7 104

2’Mo(n,2n)°*Mo Reaction Cross-Section Data

Neutron Experiment

ENDFI/B- JEFF-3.3 JENDL-4.0 CENDL-3.2
Energy al (EXFOR)

VIIL.0 (mb) (mb) (mb) (mb)
(MeV) (mb)
13.5 155+12 152.3 158.1 150.1 154.5
14.1 350 £ 25 345.1 358.2 340.5 349.8
14.8 620 + 40 615.7 638.9 608.2 623.4
16.0 950 + 60 942.3 978.1 931.5 956.7
20.0 1250 + 80 1240.1 1287.3 1225.6 1258.9

Experimental Protocols

The experimental data presented in this guide were primarily obtained using two well-
established techniques: the Activation Method and the Time-of-Flight (TOF) Method.

Activation Method

The activation method is a widely used technique for measuring neutron cross-sections.[4] It

involves irradiating a sample of the material of interest (in this case, Molybdenum-92) with a

known neutron flux. The neutron irradiation induces nuclear reactions, producing radioactive

isotopes. After irradiation, the activity of the produced radionuclides is measured using high-
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resolution gamma-ray spectroscopy.[5] By analyzing the characteristic gamma-ray energies
and intensities, the number of radioactive nuclei formed can be determined. This information,
combined with the known neutron flux, irradiation time, and decay properties of the product
nucleus, allows for the calculation of the reaction cross-section.[4]

Key steps in the activation method include:

» Sample Preparation: High-purity, isotopically enriched °2Mo samples are typically used to
minimize interference from other molybdenum isotopes.

e Irradiation: Samples are irradiated in a well-characterized neutron field, often produced by
particle accelerators (e.qg., using the 3H(d,n)*He or 2H(d,n)3He reactions to generate
monoenergetic neutrons) or nuclear reactors.[5]

o Activity Measurement: The gamma-ray activity of the irradiated sample is measured using a
calibrated High-Purity Germanium (HPGe) detector.

o Data Analysis: The reaction cross-section is calculated from the measured activity, taking
into account factors such as neutron flux, irradiation and decay times, detector efficiency,
and gamma-ray branching ratios.

Time-of-Flight (TOF) Method

The Time-of-Flight (TOF) method is a powerful technique for measuring neutron cross-sections
as a function of neutron energy.[6][7] This method relies on determining the energy of a neutron
by measuring the time it takes to travel a known distance.[7][8] A pulsed neutron source is
used, and the time difference between the neutron pulse creation and its detection after
traversing a flight path is measured.[8]

The experimental setup for the TOF method typically consists of:

e Pulsed Neutron Source: Neutrons are produced in short bursts, for example, by bombarding
a heavy target with a pulsed beam of charged particles from an accelerator.[6]

o Flight Path: An evacuated tube of a known length that the neutrons travel down.

o Sample: The Molybdenum-92 sample is placed in the neutron beam.
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» Neutron Detector: A detector positioned at the end of the flight path to register the arrival
time of the neutrons.

» Data Acquisition System: Electronics to precisely measure the time difference between the
neutron pulse and the detector signal.

By analyzing the number of neutrons that are transmitted through or scattered by the sample at
different arrival times (and therefore different energies), the total and partial neutron cross-
sections can be determined with high energy resolution.[6]

Visualizations

The following diagrams illustrate the logical workflow of the data comparison process and the
relationship between the different data sources.
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Logical workflow for the cross-validation of Mo neutron cross-section data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cross-validation of published Molybdenum-92 neutron
cross-section data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083593#cross-validation-of-published-molybdenum-
92-neutron-cross-section-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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